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Compound of Interest

Compound Name: Nickel oxalate

Cat. No.: B3053607

A Comprehensive Technical Guide to Nickel
Oxalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of nickel oxalate, a compound of
significant interest in materials science and catalysis. This document outlines its fundamental
chemical and physical properties, detailed synthesis protocols, and key applications, with a
focus on data relevant to research and development professionals.

Core Properties of Nickel Oxalate

Nickel oxalate is an inorganic compound that primarily exists in its dihydrate form, a light
green crystalline solid. It is characterized by its low solubility in water.
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Property Value Form
Chemical Formula NiC20a4 Anhydrous
NiC204-2H20 Dihydrate

Molecular Weight 146.71 g/mol Anhydrous
182.74 g/mol [1] Dihydrate

Appearance Light green crystalline solid[2] Dihydrate
Solubility Sparingly soluble in water[2] Dihydrate
Crystal Structure Monoclinic (P21/c)[3] Anhydrous

Experimental Protocols
Synthesis of Nickel Oxalate Dihydrate via Precipitation

This protocol describes a common and straightforward method for synthesizing nickel oxalate
dihydrate through a precipitation reaction.[2]

Materials:

 Nickel(ll) sulfate (NiSOa4) or Nickel(ll) chloride (NiCl2)
¢ Oxalic acid (H2C204) or Sodium oxalate (NazC20a4)

« Distilled water

e Magnetic stirrer

» Beakers

 Filtration apparatus (e.g., Blichner funnel)

e Drying oven

Procedure:
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» Prepare a molar solution of a soluble nickel salt (e.g., nickel sulfate) in distilled water.
o Separately, prepare a molar solution of an oxalate source (e.g., oxalic acid).

e While continuously stirring the nickel salt solution with a magnetic stirrer at a constant rate
(e.g., 1200 rpm), slowly add the oxalic acid solution.[4]

o Alight green precipitate of nickel oxalate will form immediately.[4]

o Continue stirring for an additional 30 minutes to ensure the completion of the reaction.[4]
« Filter the precipitate using a filtration apparatus.

e Wash the collected solid with distilled water to remove any unreacted ions.[4]

o Dry the purified nickel oxalate in an oven at a controlled temperature (e.g., 80°C) until a
constant weight is achieved.[5]

Synthesis via Oxidation of Ethylene Glycol

An alternative synthesis route involves the oxidation of ethylene glycol in the presence of a
nickel salt.

Materials:

Nickel(ll) nitrate hexahydrate (Ni(NO3z)2:-6H20)
o Ethylene glycol

 Nitric acid (HNO3)

« Distilled water

e Acetone

» Water bath

o Reflux apparatus
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Procedure:

e Prepare a homogeneous mixture of distilled water, alcohol, Ni(NOs)2-6H20, and nitric acid. A
typical molar ratio is 1.5:1.5:1 for ethylene glycol:Ni(NOs)2:6H20:HNO3.[6]

e Heat the mixture gradually in a water bath. The reaction is complete when gas evolution
ceases.[6]

o Purify the resulting solid by suspending it in an acetone/distilled water mixture and heating
under reflux.[6]

o Filter the solution under a vacuum.

o Wash the collected pink solid product with acetone and air-dry to a constant mass.[6]

Key Applications

Nickel oxalate serves as a precursor in the synthesis of various nickel-based materials and
has applications in catalysis.

o Precursor for Nickel and Nickel Oxide: One of the most significant applications of nickel
oxalate is its role as a precursor for the production of high-purity nickel powder and nickel
oxide (NiO) nanoparticles.[2][7] Thermal decomposition of nickel oxalate under controlled
atmospheres yields these materials, which are utilized in catalysts, battery electrodes, and
gas sensors.[4][7]

o Catalysis: Nickel oxalate itself is employed as a catalyst in various organic synthesis
reactions.[7]

o Electrochemistry: In recent research, nickel-cobalt oxalate has been investigated as an
efficient non-precious electrocatalyst for the oxygen evolution reaction in alkaline water
splitting.[8]

o Drug Development: While not a direct therapeutic agent, nickel complexes are being
explored as tools in organic synthesis to create novel molecular structures for drug
discovery, potentially accelerating the development of new medicines.[9][10]
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Process Workflows
Synthesis of Nickel Oxalate Dihydrate

Prepare Solutions Mix Solutions Precipitation of Filter Precipitate Wash with Dry the Solid Final Product:
(Nickel Salt & Oxalic Acid) (with stirring) Nickel Oxalate P Distilled Water (e.g., at 80°C) NiC20a-2H20

Click to download full resolution via product page

Caption: Workflow for the synthesis of nickel oxalate dihydrate.

Thermal Decomposition of Nickel Oxalate
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Caption: Thermal decomposition pathways of nickel oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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